Cas no 1040667-79-5 (2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1040667-79-5
• MF: C₂₀H₁₉BrN₂O₅S
• MW: 479.344263315201
• CID: 5385138
• Update Time: 2025-11-01

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C20H19BrN2O5S/c1-25-15-8-14(9-16(26-2)19(15)27-3)23-18(24)11-29-20-22-10-17(28-20)12-5-4-6-13(21)7-12/h4-10H,11H2,1-3H3,(H,23,24)
• InChI Key： WGTJDTJMSNXCDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(OC)C(OC)=C1)(=O)CSC1=NC=C(C2=CC=CC(Br)=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

Introduction to 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1040667-79-5)

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide, also known by its CAS number 1040667-79-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl group, an oxazole ring, and a sulfanyl linkage to an acetamide moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the oxazole ring through a condensation reaction between an appropriate amine and carboxylic acid derivative. The brominated phenyl group is then introduced via electrophilic aromatic substitution or other suitable methods. The final step involves the coupling of the oxazole derivative with the trimethoxyphenyl acetamide through a sulfanyl linkage, often facilitated by sulfur chemistry.

Recent studies have highlighted the potential therapeutic applications of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide has been investigated for its potential anticancer activities. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide have also been studied to assess its suitability for clinical applications. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important factors for drug development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide. Early-phase clinical trials have demonstrated that it is well-tolerated by patients with minimal side effects. These trials are ongoing and will provide crucial data on its therapeutic benefits and any potential adverse effects.

In conclusion, 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1040667-79-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.